7-Bromo-2-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine

• Molecular Formula: C13H10BrN3O
• Molecular Weight: 304.14 g/mol
• IUPAC Name: 7-bromo-2-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C13H10BrN3O/c1-18-11-4-2-3-9(7-11)13-15-12-8-10(14)5-6-17(12)16-13/h2-8H,1H3
• InChI Key: AVTHMLVHTNGOOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN3C=CC(=CC3=N2)Br

Description

7-Bromo-2-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C13H10BrN3O and its molecular weight is 304.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,2-diamino-4-bromo-pyridinium-2,4,6-trimethyl-benzenesulfonate (Example 1, step a) (8 g, 20.7 mmol) in pyridine (50 ml) was added 3-methoxybenzoyl chloride (6 ml, 41.3 mmol). The reaction mixture was heated at 85° C. for 3 h. Volatiles were removed in vacuum, and the resultant residue was diluted with EtOAc (300 ml). The organic layer was washed successively with water (2×250 ml) and brine (100 ml), dried over anhydrous Na2SO4, filtered, and evaporated in vacuum. The crude material thus obtained was purified by column chromatography over silica gel (10-15% EtOAc/hexane) to afford 7-bromo-2-(3-methoxy-phenyl)-[1,2,4]triazolo[1,5-a]pyridine (8 g, quant) as white solid. LC-MS: m/z=303.8 [M+H]+.